4-Phenyl-1H-imidazole-2-thiol
Overview
Description
4-Phenyl-1H-imidazole-2-thiol belongs to the class of organic compounds known as phenylimidazoles . These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond . The chemical formula of the imidazole molecule is C3H4N2 .
Synthesis Analysis
A practical synthetic route to an important pharmaceutical intermediate 1-methyl-4-phenyl-1H-imidazol-2-amine, via a three-step sequence involving cyclisation, hydrolysis and methylation, is reported .Molecular Structure Analysis
The molecular formula of 4-Phenyl-1H-imidazole-2-thiol is C9H8N2S . The structure of imidazole 1 with its respective numbering and resonance hybrids can be found in the source .Chemical Reactions Analysis
Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia, initially called glyoxaline . An imidazole derivative 4- (4,5-diphenyl-1H-imidazol-2-yl) phenyl 4-chlorobenzoate was synthesized by a one-pot condensation reaction of novel aldehyde with benzil and ammonium acetate in glacial acetic acid .Physical And Chemical Properties Analysis
The molecular weight of 4-Phenyl-1H-imidazole-2-thiol is 176.24 g/mol . Imidazole 1 has a pKaH of 7.1, acting as a strong base .Scientific Research Applications
Antimicrobial Applications
4-Phenyl-1H-imidazole-2-thiol and its derivatives show promising results in antimicrobial applications. Gul et al. (2017) synthesized a series of compounds related to 4-Phenyl-1H-imidazole-2-thiol, which exhibited significant activity against various microbial species, indicating potential use in combating microbial infections (Gul et al., 2017).
Thermochemical Properties
Emel’yanenko et al. (2017) investigated the thermochemical properties of different 1-(R-phenyl)-1H-imidazoles, which include 4-Phenyl-1H-imidazole-2-thiol derivatives. Their research provides valuable data for practical applications that require understanding of vapor pressures and enthalpies of vaporization (Emel’yanenko et al., 2017).
Corrosion Inhibition
Compounds like 4-Phenyl-1H-imidazole-2-thiol have been studied for their corrosion inhibition properties. Ammal et al. (2018) showed that 1,3,4-oxadiazole derivatives, closely related to 4-Phenyl-1H-imidazole-2-thiol, are effective in preventing corrosion of mild steel in acidic environments (Ammal et al., 2018).
Anti-inflammatory and Antioxidant Activities
Katikireddy et al. (2021) synthesized and evaluated a series of triazole derivatives bearing the benzimidazole moiety, which includes 4-Phenyl-1H-imidazole-2-thiol related structures. Their research demonstrated significant antioxidant and anti-inflammatory activities, making these compounds potential candidates for therapeutic applications (Katikireddy et al., 2021).
Electroluminescence and AIE Properties
Wang et al. (2018) studied novel phenanthroimidazole-based compounds, which are closely related to 4-Phenyl-1H-imidazole-2-thiol, for their electroluminescence and aggregation-induced emission (AIE) properties. Their findings indicate potential applications in organic electronics, highlighting the multifunctionality of these materials (Wang et al., 2018).
Synthesis and Structural Analysis
Balti et al. (2016) conducted a detailed study on the conformation and tautomerism of methoxy-substituted 4-phenyl-4-thiazoline-2-thiones, which are structurally similar to 4-Phenyl-1H-imidazole-2-thiol. Their research provides insights into the pharmaceutical applications of these compounds, particularly as human indolenamine dioxygenase inhibitors (Balti et al., 2016).
Applications in Tubulin Polymerization Inhibition
Romagnoli et al. (2016) synthesized a series of compounds based on 1-(3',4',5'-trimethoxyphenyl)-2-aryl-1H-imidazole, similar to 4-Phenyl-1H-imidazole-2-thiol, and evaluated them as tubulin polymerization inhibitors. These compounds showed high antiproliferative activity against various cancer cell lines, suggesting their potential as anticancer drug candidates (Romagnoli et al., 2016).
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-phenyl-1,3-dihydroimidazole-2-thione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2S/c12-9-10-6-8(11-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISOLPDRTYOTMTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CNC(=S)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70218670 | |
Record name | Imidazole-2-thiol, 4-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70218670 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>26.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24822441 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-Phenyl-1H-imidazole-2-thiol | |
CAS RN |
6857-34-7 | |
Record name | 2-Mercapto-4-phenylimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6857-34-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Imidazole-2-thiol, 4-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006857347 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6857-34-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=45834 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Imidazole-2-thiol, 4-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70218670 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Mercapto-4-phenylimidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | IMIDAZOLE-2-THIOL, 4-PHENYL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KJ6FZP2MLL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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